Cas no 1713477-31-6 (5-Bromo-6-difluoromethyl-2-methyl-3H-pyrimidin-4-one)

• Product Name: 5-Bromo-6-difluoromethyl-2-methyl-3H-pyrimidin-4-one
• CAS No: 1713477-31-6
• MF: C₆H₅BrF₂N₂O
• MW: 239.017507314682
• CID: 5171835
• Update Time: 2025-10-28

5-Bromo-6-difluoromethyl-2-methyl-3H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-difluoromethyl-2-methyl-3H-pyrimidin-4-one

• Inchi： 1S/C6H5BrF2N2O/c1-2-10-4(5(8)9)3(7)6(12)11-2/h5H,1H3,(H,10,11,12)
• InChI Key： OUOQJGYXTZWYSF-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C(F)F)=C(Br)C(=O)N1

Additional information on 5-Bromo-6-difluoromethyl-2-methyl-3H-pyrimidin-4-one

Comprehensive Overview of 5-Bromo-6-difluoromethyl-2-methyl-3H-pyrimidin-4-one (CAS No. 1713477-31-6)

5-Bromo-6-difluoromethyl-2-methyl-3H-pyrimidin-4-one (CAS No. 1713477-31-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique brominated pyrimidine core and difluoromethyl substitution, this molecule exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate electronic properties and enhance metabolic stability.

The structural features of 5-Bromo-6-difluoromethyl-2-methyl-3H-pyrimidin-4-one make it a valuable intermediate in the synthesis of fluorinated pharmaceuticals, a rapidly growing sector due to fluorine's ability to improve drug efficacy. Recent studies highlight its utility in developing kinase inhibitors and antiviral agents, aligning with global demand for novel therapeutics. The presence of both bromo and difluoromethyl groups allows for diverse functionalization, enabling chemists to explore structure-activity relationships (SAR) with precision.

In agrochemical applications, 5-Bromo-6-difluoromethyl-2-methyl-3H-pyrimidin-4-one serves as a precursor for crop protection agents. Its fluorinated moiety enhances lipophilicity, facilitating better membrane penetration in target organisms. This property is crucial for designing next-generation pesticides with improved environmental profiles, addressing sustainability concerns in modern agriculture.

From a synthetic chemistry perspective, the compound's CAS No. 1713477-31-6 is frequently searched in databases for cross-coupling reactions and nucleophilic substitutions. Its compatibility with palladium-catalyzed transformations (e.g., Suzuki-Miyaura coupling) makes it indispensable for constructing complex molecular architectures. Laboratories worldwide utilize this compound to develop high-value intermediates for APIs (Active Pharmaceutical Ingredients).

Recent trends in AI-driven drug discovery have further amplified interest in 5-Bromo-6-difluoromethyl-2-methyl-3H-pyrimidin-4-one. Computational models predict its derivatives could target emerging disease pathways, particularly in oncology and neurodegenerative disorders. This aligns with frequent search queries about "fluorine in drug design" and "pyrimidine-based therapeutics," reflecting the compound's relevance in cutting-edge research.

Quality control protocols for CAS No. 1713477-31-6 emphasize HPLC purity (>98%) and rigorous spectroscopic validation (NMR, LC-MS). Suppliers often highlight its stability under inert conditions, making it suitable for long-term storage—a critical factor for industrial-scale applications. The compound's ROHS compliance and REACH registration status further ensure its adoption in regulated markets.

Environmental considerations surrounding fluorinated compounds have spurred innovations in greener synthesis routes for 5-Bromo-6-difluoromethyl-2-methyl-3H-pyrimidin-4-one. Catalytic fluorination methods and solvent-free reactions are now prioritized to reduce waste generation, responding to the "green chemistry" movement frequently discussed in academic and industrial forums.

In material science, derivatives of this pyrimidinone scaffold show promise in organic electronics, particularly as electron-transport layers in OLEDs. This multidisciplinary applicability positions CAS No. 1713477-31-6 as a nexus between pharmaceuticals, agrochemicals, and advanced materials—addressing search trends like "multi-functional heterocycles" and "fluorine in materials."